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Compound of Interest

Compound Name: 1,3-Propanediamine-2,2-D2

Cat. No.: B15341268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for 1,3-
Propanediamine-2,2-D2. It is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Researchers should consult the SDS provided by the supplier before

handling this chemical. The information presented here is largely based on data for the non-

deuterated analogue, 1,3-Propanediamine, as a specific SDS for the deuterated compound is

not readily available. The toxicological and chemical properties are expected to be very similar.

Overview and Scope
1,3-Propanediamine-2,2-D2 is a deuterated form of 1,3-Propanediamine. Isotopic labeling is a

valuable tool in drug development and metabolic research for tracing the fate of molecules.

While the deuterium labeling is unlikely to significantly alter the chemical hazards, it is crucial to

handle this compound with the same precautions as its non-deuterated counterpart. 1,3-

Propanediamine is a flammable, corrosive, and toxic liquid that can cause severe skin burns

and eye damage.[1][2][3] This guide provides essential safety information and handling

protocols to minimize risk in a laboratory setting.

Hazard Identification and Classification
1,3-Propanediamine is classified as a hazardous chemical.[1][2][3] The GHS classification for

the non-deuterated analogue is summarized below. It is prudent to assume that 1,3-
Propanediamine-2,2-D2 shares this classification.
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Signal Word: Danger[1][2]

Hazard Statements:

Flammable liquid and vapor.[2][3]

Harmful if swallowed.[2][3][4]

Fatal in contact with skin.[2][3][4]

Causes severe skin burns and eye damage.[1][2][3][4][5]

May cause respiratory irritation.[1][2]

May cause an allergic skin reaction.[1][2]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][3]

Quantitative Data Summary
The following tables summarize the key quantitative data for 1,3-Propanediamine. This data

should be considered representative for 1,3-Propanediamine-2,2-D2 in the absence of

specific data for the deuterated compound.

Table 1: Physical and Chemical Properties
Property Value Source

Molecular Formula C₃H₈D₂N₂ [6]

Molecular Weight 76.14 g/mol [7]

Appearance Liquid [1]

Odor Amine-like [1]

Flash Point 47 °C / 116.6 °F [1]

Autoignition Temperature 380 °C / 716 °F [1]

Table 2: Toxicological Data (for 1,3-Propanediamine)
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Route Species Value Source

Oral LD50 Rat 311 mg/kg [4]

Dermal LD50 Rabbit 178 mg/kg [4]

Table 3: Exposure Limits
Organization Limit

ACGIH No data available

NIOSH No data available

OSHA No data available

Experimental Protocols: Safe Handling Procedures
The following protocols are based on standard practices for handling flammable, corrosive, and

toxic liquids.

Personal Protective Equipment (PPE)
A diagram illustrating the required PPE is provided below.
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Required Personal Protective Equipment

Chemical Safety Goggles or Face Shield

Chemical-Resistant Gloves (e.g., Nitrile, Neoprene)

Flame-Retardant Lab Coat

NIOSH-approved Respirator (if ventilation is inadequate)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Engineering Controls
Ventilation: Always handle 1,3-Propanediamine-2,2-D2 in a well-ventilated area, preferably

within a chemical fume hood.[1][2]

Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[1][2][3] Use

explosion-proof electrical and lighting equipment.[1][2]

Eye Wash and Safety Shower: Ensure that an emergency eye wash station and safety

shower are readily accessible in the immediate work area.[1]

Handling and Storage
Grounding: Ground and bond containers when transferring material to prevent static

discharge.[2]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated

for flammable liquids.[1][2] The container should be stored in a corrosives area.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,

and acid chlorides.[1][2]

First Aid Measures
A logical workflow for first aid response is outlined in the diagram below.

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air

Inhalation

Immediately Remove Contaminated Clothing

Skin Contact

Rinse Cautiously with Water for Several Minutes

Eye Contact

Rinse Mouth

Ingestion

Seek Immediate Medical Attention Rinse Skin with Plenty of Water for at least 15 minutes

Seek Immediate Medical Attention

Seek Immediate Medical Attention Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Response Workflow.

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing.[1][2] Seek immediate medical attention.[1]

Skin Contact: In case of skin contact, immediately take off all contaminated clothing.[1][2]

Rinse the skin with water/shower for at least 15 minutes.[1] Seek immediate medical
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attention.[1]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[1][2]

Remove contact lenses, if present and easy to do. Continue rinsing.[1] Seek immediate

medical attention.[1]

Ingestion: If swallowed, rinse mouth.[1][2] Do NOT induce vomiting.[1][2] Seek immediate

medical attention.[1]

Spill and Disposal Procedures
Spill Response: In the event of a spill, evacuate the area and remove all sources of ignition.

[2] Wear appropriate PPE. Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[1][2] Do

not allow the chemical to enter the environment.[2]

Signaling Pathways and Logical Relationships
At present, there are no established signaling pathways directly associated with 1,3-
Propanediamine-2,2-D2 in publicly available literature. Its primary use is as a labeled tracer in

scientific research. The logical relationship for its safe use is a direct correlation between

adherence to safety protocols and the mitigation of health risks.

The following diagram illustrates the logical workflow for safe chemical handling.
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Planning Phase

Execution Phase

Response Phase

Disposal Phase

Review Safety Data Sheet

Conduct Risk Assessment

Select Appropriate PPE

Handle in Chemical Fume Hood

Eliminate Ignition Sources

Follow Spill Procedures Administer First AidStore Correctly

Dispose of Waste Properly
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Caption: Logical Workflow for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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